Cas no 2580232-83-1 (Tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2580232-83-1
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5661127
• PubChem ID: 165891788
• Update Time: 2025-06-12

Tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726408
• 2580232-83-1
• tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate
• Tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate

• Inchi： 1S/C8H13N3O3/c1-8(2,3)13-7(12)6-10-5(4-9)14-11-6/h4,9H2,1-3H3
• InChI Key： WIUWJEOUNANJNA-UHFFFAOYSA-N
• SMILES： O(C(C1=NOC(CN)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91.2Ų

Additional information on Tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate

Recent Advances in the Application of Tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 2580232-83-1) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 2580232-83-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its oxadiazole core and tert-butyl carboxylate group, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the design of novel enzyme inhibitors, antimicrobial agents, and targeted therapeutics.

One of the most promising applications of Tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate is its role in the development of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), suggesting its utility in antiviral drug design. The researchers utilized molecular docking and kinetic assays to validate the binding affinity and mechanism of action, with IC50 values in the low micromolar range.

In addition to its antiviral properties, this compound has shown remarkable potential in antimicrobial applications. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel oxadiazole derivatives using Tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate as a precursor. These derivatives displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli.

The structural versatility of Tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate also makes it an attractive scaffold for cancer drug discovery. Recent work published in the European Journal of Medicinal Chemistry described its incorporation into small molecule inhibitors targeting protein kinases involved in oncogenic signaling pathways. Particularly, modifications at the aminomethyl position yielded compounds with selective activity against EGFR and VEGFR2 kinases, demonstrating promising anti-proliferative effects in in vitro cancer cell models.

From a synthetic chemistry perspective, several innovative methodologies have been developed to optimize the production and functionalization of this compound. A 2024 study in Organic Process Research & Development presented a novel continuous flow synthesis approach that significantly improved the yield and purity of Tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate while reducing reaction times and waste generation. This advancement has important implications for scaling up production for pharmaceutical applications.

Looking forward, the unique chemical properties of Tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate continue to inspire new research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) design, where its ability to form stable interactions with both target proteins and E3 ubiquitin ligases could be leveraged for targeted protein degradation therapies. Additionally, its application in radiopharmaceuticals for diagnostic imaging is under active investigation by several research groups.

In conclusion, Tert-butyl 5-(aminomethyl)-1,2,4-oxadiazole-3-carboxylate (CAS: 2580232-83-1) represents a versatile and valuable building block in modern medicinal chemistry. Its demonstrated applications across multiple therapeutic areas, combined with ongoing innovations in synthetic methodologies, position this compound as a focus of continued research interest in the chemical biology and pharmaceutical fields. The recent studies highlighted in this brief underscore its potential to contribute to the development of novel therapeutic agents addressing pressing medical challenges.